Cas no 327971-54-0 (5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide)

• Product Name: 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide
• CAS No: 327971-54-0
• MF: C₁₂H₉ClN₂O₄S
• MW: 312.728860616684
• CID: 5025770
• Update Time: 2025-10-23

5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide
• STK451096
• ST50931482
• (5-chloro(2-thienyl))-N-(2-methoxy-4-nitrophenyl)carboxamide
• 5-chloro-N-{4-nitro-2-methoxyphenyl}thiophene-2-carboxamide
• 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide

• Inchi： 1S/C12H9ClN2O4S/c1-19-9-6-7(15(17)18)2-3-8(9)14-12(16)10-4-5-11(13)20-10/h2-6H,1H3,(H,14,16)
• InChI Key： JMHAIMBKOCAFNJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC2C=CC(=CC=2OC)[N+](=O)[O-])=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 3.5
• Topological Polar Surface Area: 112

Additional information on 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide

5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide (CAS No. 327971-54-0): An Overview of a Promising Compound in Pharmaceutical Research

5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide (CAS No. 327971-54-0) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiophene carboxamides, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide is characterized by a thiophene ring substituted with a chloro group at the 5-position and an amide group attached to the 2-position. The amide moiety is further substituted with a 2-methoxy-4-nitrophenyl group, which imparts additional functional groups that contribute to its biological activity. The presence of these functional groups makes this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide could be developed as a novel anti-inflammatory agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide has also shown promise in antiviral research. Studies have indicated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These antiviral activities make 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide a potential candidate for the development of new antiviral therapies.

The anticancer potential of 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide has also been explored in several preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), leading to cell death. These findings suggest that 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide could be further investigated as a potential anticancer agent.

The pharmacokinetic properties of 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide have been studied to evaluate its suitability for therapeutic use. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it has been shown to have low toxicity in animal models, which is an important consideration for drug development.

To further advance the clinical development of 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide, several Phase I clinical trials are currently underway to assess its safety and efficacy in humans. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 5-Chloro-N-(2-methoxy-4-nitrophenyl)thiophene-2-carboxamide (CAS No. 327971-54-0) is a promising compound with diverse biological activities that make it an attractive candidate for pharmaceutical research. Its anti-inflammatory, antiviral, and anticancer properties, combined with favorable pharmacokinetic properties, position it as a potential therapeutic agent for various diseases. Ongoing clinical trials will provide further evidence to support its development as a novel drug candidate.